Cas no 20736-08-7 (Saikosaponin C)

Conclusion: saikosaponin C is an active component of Bupleurum chinense, which mainly targets amyloid beta and tau proteins in Alzheimer's disease Saikosaponin C inhibits a β 1-40 and a β Conclusion: the release of 1-42 inhibits the phosphorylation of abnormal tau protein, but has no effect on the activity and expression of BACE1

Saikosaponin C structure

Product Name:Saikosaponin C

CAS No:20736-08-7

Molecular Formula:C₄₈H₇₈O₁₇

Molecular Weight:927.12

MDL:MFCD31729221

CID:51631

PubChem ID:167927

Saikosaponin C Properties

Names and Identifiers

- Saikosaponin C
- (3beta,4alpha,16beta)-13,28-Epoxy-16,23-dihydroxyolean-11-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-4)-O-beta-D-glucopyranosyl-(1-6)-beta-D-glucopyranoside
- SAIKOSAPONIN C(P)
- Saikosaponin C
- chikusakoside II
- Saikosaponian C
- SAIKOSAPONIN A(P)
- Saikosaponin c standard
- HY-N0249
- 16beta-hydroxy-13,28-epoxyolean-11-en-3beta-yl 6-deoxy-alpha-L-mannopyranosyl-(1->4)-[beta-D-glucopyranosyl-(1->6)]-beta-D-glucopyranoside
- AKOS030573398
- CHEBI:189704
- s9278
- CHEMBL3613725
- (3beta,16beta)-13,28-epoxy-16-hydroxyolean-11-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1->4)-O-[beta-D-glucopyranosyl-(1->6)]-beta-D-glucopyranoside
- CCG-270579
- Q63395420
- (2S,3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-6-[[(1S,2S,4S,5R,8R,10S,13S,14R,17S,18R)-2-hydroxy-4,5,9,9,13,20,20-heptamethyl-24-oxahexacyclo[15.5.2.01,18.04,17.05,14.08,13]tetracos-15-en-10-yl]oxy]-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]oxan-3-yl]oxy-6-methyloxane-3,4,5-triol
- CS-0008280
- beta-D-Glucopyranoside, (3beta,16beta)-13,28-epoxy-16-hydroxyolean-11-en-3-yl O-6-deoxy-alpha-L-mannopyranosyl-(1-->4)-O-[beta-D-glucopyranosyl-(1-->6)]-
- DTXSID801317381
- SCHEMBL928987
- (2S,3R,4R,5R,6S)-2-[(2R,3S,4R,5R,6R)-4,5-dihydroxy-6-[hydroxy(heptamethyl)[?]yl]oxy-2-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxymethyl]tetrahydropyran-3-yl]oxy-6-methyl-tetrahydropyran-3,4,5-triol
- b-D-Glucopyranoside, (3b,16b)-13,28-epoxy-16-hydroxyolean-11-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(14)-O-[b-D-glucopyranosyl-(16)]-
- Saikosaponin C 20736-08-7
- [13,28-Epoxy-16β-hydroxyolean-11-en-3β-yl]4-O-(6-deoxy-α-L-mannopyranosyl)-6-O-(β-D-glucopyranosyl)-β-D-glucopyranoside
- MDL： MFCD31729221
- InChIKey： FEHWEDXTXQOCQV-USESPGCLSA-N
- Inchi： 1S/C48H78O17/c1-22-30(51)33(54)36(57)40(61-22)65-38-32(53)24(20-59-39-35(56)34(55)31(52)23(19-49)62-39)63-41(37(38)58)64-29-11-12-44(6)25(43(29,4)5)9-13-45(7)26(44)10-14-48-27-17-42(2,3)15-16-47(27,21-60-48)28(50)18-46(45,48)8/h10,14,22-41,49-58H,9,11-13,15-21H2,1-8H3/t22?,23?,24?,25?,26?,27?,28-,29-,30?,31?,32?,33?,34?,35?,36?,37?,38?,39?,40?,41?,44-,45+,46-,47+,48-/m0/s1
- SMILES： CC1OC(OC2C(O)C(O[C@@H]3C(C)(C)C4CC[C@]5([C@@]6(C)[C@]7(OC[C@@]8([C@@H](O)C6)C7CC(CC8)(C)C)C=CC5[C@@]4(C)CC3)C)OC(COC3OC(CO)C(O)C(O)C3O)C2O)C(O)C(O)C1O

Computed Properties

Exact Mass: 942.51900
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 17
Rotatable Bond Count: 8
Monoisotopic Mass: 926.523901
Heavy Atom Count: 65
Complexity: 1820
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 20
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.8
Surface Charge: 0
Topological Polar Surface Area: 278

Experimental Properties

LogP: -0.39890
PSA: 287.14000
Refractive Index: 1.623
Boiling Point: No data available
Melting Point: No data available
Flash Point: No data available
Solubility: 甲醇（微量）、吡啶（微量）
Color/Form: Powder
pka: 12.76±0.70(Predicted)
λmax: 205(lit.)
Density: 1.4000

Saikosaponin C Security Information

Safety Instruction： S26
Risk Phrases：R36/37/38
Dangerous goods sign：
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：0-10°C
Signal Word：warning

Saikosaponin C Customs Data

HS CODE：2938.90.0000

Saikosaponin C Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002JHD-1mg	β-D-Glucopyranoside, (3β,16β)-13,28-epoxy-16-hydroxyolean-11-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]-	20736-08-7	99%	1mg	$90.00
A2B Chem LLC	AB17761-1mg	Saikosaponin C	20736-08-7	≥98%	1mg	$66.00	2024-04-20
Aaron	AR002JPP-100mg	β-D-Glucopyranoside, (3β,16β)-13,28-epoxy-16-hydroxyolean-11-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→4)-O-[β-D-glucopyranosyl-(1→6)]-	20736-08-7	98%	100mg	$255.00	2025-01-21
abcr	AB479892-25mg	Saikosaponin c; .	20736-08-7		25mg	€195.90	2024-08-03
Ambeed	A112437-100mg	(2S,3R,4R,5R,6S)-2-(((2R,3S,4R,5R,6R)-4,5-Dihydroxy-6-(((3S,4aR,6aR,6bS,8S,8aS,12aR,12bS,14aR,14bS)-8-hydroxy-4,4,6a,6b,11,11,14b-heptamethyl-2,3,4,4a,5,6,6a,6b,7,8,10,11,12,12a,14a,14b-hexadecahydro-1H,9H-12b,8a-(epoxymethano)picen-3-yl)oxy)-2-((((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-3-yl)oxy)-6-methyltetrahydro-2H-pyran-3,4,5-triol	20736-08-7	98%	100mg	$382.0	2025-03-03
Chemenu	CM181804-250mg	Saikosaponin C	20736-08-7	97%	250mg	$842	2021-08-05
ChemFaces	CFN99988-20mg	Saikosaponin C	20736-08-7	>=98%	20mg	$138
ChemScence	CS-0008280-5mg	Saikosaponin C	20736-08-7	99.65%	5mg	$80.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP1241-100mg	Saikosaponin C	20736-08-7	98%	100mg	$260	2023-09-20
ChromaDex Standards	ASB-00019015-005-5mg	SAIKOSAPONIN C	20736-08-7	96.2%	5mg	$265.00